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Compound of Interest

Compound Name: Ro 64-0802

Cat. No.: B1663640

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
Ro 64-0802, also known as oseltamivir carboxylate. Ro 64-0802 is the active metabolite of the
antiviral medication oseltamivir (Tamiflu®) and functions as a selective inhibitor of the influenza
virus neuraminidase.[1][2] While it is a pharmacologically active compound, extensive safety
data indicates a high safety margin.[3] This document outlines the appropriate personal
protective equipment (PPE), handling procedures, and disposal plans for laboratory settings.

Hazard Assessment and Occupational Safety

Ro 64-0802 is not classified as a hazardous substance according to the Globally Harmonized
System (GHS).[1] Nonclinical studies have shown that it is not genotoxic or carcinogenic.[3]
Therefore, the stringent containment protocols required for highly potent active pharmaceutical
ingredients (HPAPIS) are not necessary for the routine handling of this compound. The
following recommendations are based on standard laboratory safety practices for non-
hazardous chemical compounds.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling Ro 64-0802 in a
laboratory setting.
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PPE Category Specification Purpose

Hand Protection Nitrile or latex gloves Prevent direct skin contact.

o Protect eyes from accidental
) Safety glasses with side
Eye Protection ) splashes or aerosol
shields or safety goggles )
generation.

Protect skin and personal

Body Protection Standard laboratory coat _ o
clothing from contamination.

) May be considered if there is a
) ) Not generally required for _ o
Respiratory Protection ) risk of significant aerosol
standard handling _
generation.

Experimental Protocols: Handling and Disposal
Workflow

Adherence to a structured workflow is critical for ensuring safety and maintaining the integrity of
experimental procedures. The following diagram illustrates the recommended step-by-step
process for handling and disposing of Ro 64-0802.
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Workflow for Handling and Disposal of Ro 64-0802

Preparation

Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

:

Prepare a Clean and
Designated Workspace

Handling

Weighing and Aliquoting
(Use a chemical fume hood if generating dust or aerosols)

:

Solution Preparation

Decontamination and Cleanup

Decontaminate Workspace
(e.g., with 70% ethanol)

:

Remove and Dispose of PPE Properly

Waste Disposal

Solid Waste Liquid Waste
(e.g., contaminated consumables) (e.g., unused solutions)
Dispose in designated chemical waste. Dispose in designated chemical waste container.

' '

Final Disposal
Follow institutional and local regulations for chemical waste.

Click to download full resolution via product page

Handling and Disposal Workflow for Ro 64-0802
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Detailed Methodologies

Receiving and Storage:

» Upon receipt, verify the container integrity.

o Store in a cool, dry, and well-ventilated area, away from incompatible materials.
Weighing and Solution Preparation:

o Perform all weighing and initial dilutions in a chemical fume hood if the material is a powder
to minimize inhalation risk.

o Use appropriate tools (e.g., spatulas, weigh paper) to handle the solid compound.

e When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Spill Management:

 In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).
o Collect the absorbed material into a sealed container for proper disposal.

o Clean the spill area with a suitable detergent and water.

Disposal Plan:

o Dispose of all waste materials, including contaminated PPE and unused solutions, in
accordance with institutional, local, and national regulations for chemical waste. While some
safety data sheets suggest that small quantities may be disposed of with household waste, it
is best practice in a research setting to treat all chemical waste as such.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.researchgate.net/publication/12685247_Clinical_Pharmacokinetics_of_the_Prodrug_Oseltamivir_and_its_Active_Metabolite_Ro_64-0802
https://pubmed.ncbi.nlm.nih.gov/10628898/
https://pubmed.ncbi.nlm.nih.gov/10628898/
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2012/021246Orig1s045_021087Orig1s062PharmR.pdf
https://www.benchchem.com/product/b1663640#personal-protective-equipment-for-handling-ro-64-0802
https://www.benchchem.com/product/b1663640#personal-protective-equipment-for-handling-ro-64-0802
https://www.benchchem.com/product/b1663640#personal-protective-equipment-for-handling-ro-64-0802
https://www.benchchem.com/product/b1663640#personal-protective-equipment-for-handling-ro-64-0802
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663640?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

